![molecular formula C27H24N2O3 B4739254 2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide](/img/structure/B4739254.png)
2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide
Overview
Description
2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide, also known as PP2A inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PP2A inhibitor is a selective inhibitor of protein phosphatase 2A (PP2A), an enzyme that plays a crucial role in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis.
Mechanism of Action
2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide inhibitor works by selectively inhibiting the activity of 2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide, a serine/threonine phosphatase that plays a critical role in the regulation of various cellular processes. 2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide is involved in the dephosphorylation of several key proteins, including p53, c-Myc, and AKT, which are known to be dysregulated in cancer and other diseases. By inhibiting 2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide, 2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide inhibitor can modulate the activity of these proteins and induce cell death or inhibit cell proliferation.
Biochemical and Physiological Effects
2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide inhibitor has been shown to have several biochemical and physiological effects. In cancer cells, 2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide inhibitor induces apoptosis and inhibits cell proliferation by activating the p53 pathway and inhibiting the AKT pathway. In neurodegenerative disorders, 2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide inhibitor protects neurons from oxidative stress and prevents neuroinflammation by modulating the activity of several key proteins, including tau and NF-κB. In viral infections, 2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide inhibitor inhibits the replication of viruses by interfering with viral protein synthesis and assembly.
Advantages and Limitations for Lab Experiments
2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide inhibitor has several advantages for lab experiments, including its selectivity for 2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide and its ability to induce cell death or inhibit cell proliferation in cancer cells. However, there are also limitations to its use, including its potential toxicity and the need for further optimization of its pharmacological properties.
Future Directions
There are several future directions for the research on 2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide inhibitor. One direction is to further optimize its pharmacological properties to enhance its efficacy and reduce its toxicity. Another direction is to investigate its potential therapeutic applications in other diseases, including metabolic disorders and cardiovascular diseases. Additionally, the development of new 2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide inhibitors with improved selectivity and potency is an area of active research.
Scientific Research Applications
2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide inhibitor has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and viral infections. In cancer research, 2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide inhibitor has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. It has also been demonstrated to enhance the efficacy of chemotherapy and radiation therapy. In neurodegenerative disorders, 2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide inhibitor has been found to protect neurons from oxidative stress and prevent neuroinflammation. In viral infections, 2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide inhibitor has been shown to inhibit the replication of several viruses, including HIV and HCV.
properties
IUPAC Name |
2-[3-[(4-phenoxyanilino)methyl]phenoxy]-N-phenylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24N2O3/c30-27(29-23-9-3-1-4-10-23)20-31-26-13-7-8-21(18-26)19-28-22-14-16-25(17-15-22)32-24-11-5-2-6-12-24/h1-18,28H,19-20H2,(H,29,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZYSINVXTSMYEU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)COC2=CC=CC(=C2)CNC3=CC=C(C=C3)OC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-{[(4-phenoxyphenyl)amino]methyl}phenoxy)-N-phenylacetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.